Cas no 58976-97-9 (6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione)

• Product Name: 6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• CAS No: 58976-97-9
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 884246
• PubChem ID: 419290
• Update Time: 2025-04-19

6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione Chemical and Physical Properties

Names and Identifiers

• 6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• 5,12-dihydroxy-1,2,3,4-tetrahydronaphthacene-6,11-dione
• 6,11-dihydroxy-7,8,9,10-tetrahydro-5,12-naphthacene-quinone
• 6,11-Dihydroxy-7,8,9,10-tetrahydro-5,12-naphthacenquinon
• 6,11-dihydroxy-7,8,9,10-tetrahydronaphthacene-5,12-dione
• 6,11-dihydroxy-7,8,9,10-tetrahydro-tetracene-5,12-dione
• 7,8,9,10-tetrahydro-6,11-dihydroxy-5,12-naphthacenedione
• AC1L9HFT
• CTK1H3514
• NSC113467

• Inchi： 1S/C18H14O4/c19-15-9-5-1-2-6-10(9)16(20)14-13(15)17(21)11-7-3-4-8-12(11)18(14)22/h1-2,5-6,21-22H,3-4,7-8H2
• InChI Key： ZXLDPCYWZZGRLB-UHFFFAOYSA-N
• SMILES： OC1=C2C(C3C=CC=CC=3C(C2=C(C2CCCCC=21)O)=O)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 2.75200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones